prodepin
prodepin
Brand Name:
Vulcanchem
CAS No.:
155740-32-2
VCID:
VC0117984
InChI:
InChI=1S/C89H151N27O28S/c1-44(2)36-58(79(136)102-48(8)72(129)109-60(39-67(124)125)81(138)114-69(46(5)6)86(143)108-53(19-12-14-31-91)74(131)101-47(7)71(128)100-41-68(126)127)103-65(121)40-99-85(142)70(49(9)119)115-84(141)64-22-17-34-116(64)87(144)61(38-50-23-25-51(120)26-24-50)111-82(139)62(42-117)113-83(140)63(43-118)112-78(135)57(29-35-145-10)107-76(133)55(21-16-33-98-89(95)96)105-80(137)59(37-45(3)4)110-77(134)56(27-28-66(122)123)106-75(132)54(20-15-32-97-88(93)94)104-73(130)52(92)18-11-13-30-90/h23-26,44-49,52-64,69-70,117-120H,11-22,27-43,90-92H2,1-10H3,(H,99,142)(H,100,128)(H,101,131)(H,102,136)(H,103,121)(H,104,130)(H,105,137)(H,106,132)(H,107,133)(H,108,143)(H,109,129)(H,110,134)(H,111,139)(H,112,135)(H,113,140)(H,114,138)(H,115,141)(H,122,123)(H,124,125)(H,126,127)(H4,93,94,97)(H4,95,96,98)/t47-,48-,49+,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,69-,70-/m0/s1
SMILES:
CC(C)CC(C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)NC(C)C(=O)NCC(=O)O)NC(=O)CNC(=O)C(C(C)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CO)NC(=O)C(CO)NC(=O)C(CCSC)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC(C)C)NC(=O)C(CCC(=O)O)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCCCN)N
Molecular Formula:
C89H151N27O28S
Molecular Weight:
2079.408
prodepin
CAS No.: 155740-32-2
Main Products
VCID: VC0117984
Molecular Formula: C89H151N27O28S
Molecular Weight: 2079.408
| CAS No. | 155740-32-2 |
|---|---|
| Product Name | prodepin |
| Molecular Formula | C89H151N27O28S |
| Molecular Weight | 2079.408 |
| Standard InChI | InChI=1S/C89H151N27O28S/c1-44(2)36-58(79(136)102-48(8)72(129)109-60(39-67(124)125)81(138)114-69(46(5)6)86(143)108-53(19-12-14-31-91)74(131)101-47(7)71(128)100-41-68(126)127)103-65(121)40-99-85(142)70(49(9)119)115-84(141)64-22-17-34-116(64)87(144)61(38-50-23-25-51(120)26-24-50)111-82(139)62(42-117)113-83(140)63(43-118)112-78(135)57(29-35-145-10)107-76(133)55(21-16-33-98-89(95)96)105-80(137)59(37-45(3)4)110-77(134)56(27-28-66(122)123)106-75(132)54(20-15-32-97-88(93)94)104-73(130)52(92)18-11-13-30-90/h23-26,44-49,52-64,69-70,117-120H,11-22,27-43,90-92H2,1-10H3,(H,99,142)(H,100,128)(H,101,131)(H,102,136)(H,103,121)(H,104,130)(H,105,137)(H,106,132)(H,107,133)(H,108,143)(H,109,129)(H,110,134)(H,111,139)(H,112,135)(H,113,140)(H,114,138)(H,115,141)(H,122,123)(H,124,125)(H,126,127)(H4,93,94,97)(H4,95,96,98)/t47-,48-,49+,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,69-,70-/m0/s1 |
| Standard InChIKey | WVYVIHNDXLSLDK-PYFXYNPWSA-N |
| SMILES | CC(C)CC(C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)NC(C)C(=O)NCC(=O)O)NC(=O)CNC(=O)C(C(C)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CO)NC(=O)C(CO)NC(=O)C(CCSC)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC(C)C)NC(=O)C(CCC(=O)O)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCCCN)N |
| Synonyms | prodepin |
| Last Modified | Aug 20 2021 |
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